Cas no 902972-03-6 (N-(furan-2-yl)methyl-3-4-(2-methylpropyl)-5-oxo-4H,5H-1,2,4triazolo4,3-aquinazolin-1-ylpropanamide)

• Product Name: N-(furan-2-yl)methyl-3-4-(2-methylpropyl)-5-oxo-4H,5H-1,2,4triazolo4,3-aquinazolin-1-ylpropanamide
• CAS No: 902972-03-6
• MF: C₂₁H₂₃N₅O₃
• MW: 393.439024209976
• CID: 5932389
• PubChem ID: 20881113
• Update Time: 2025-07-09

N-(furan-2-yl)methyl-3-4-(2-methylpropyl)-5-oxo-4H,5H-1,2,4triazolo4,3-aquinazolin-1-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-3-4-(2-methylpropyl)-5-oxo-4H,5H-1,2,4triazolo4,3-aquinazolin-1-ylpropanamide
• N-(2-furylmethyl)-3-(4-isobutyl-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazolin-1-yl)propanamide
• N-(furan-2-ylmethyl)-3-[4-(2-methylpropyl)-5-oxo-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]propanamide
• AKOS001847518
• F6548-2107
• N-[(furan-2-yl)methyl]-3-[4-(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]propanamide
• 902972-03-6

• Inchi： 1S/C21H23N5O3/c1-14(2)13-25-20(28)16-7-3-4-8-17(16)26-18(23-24-21(25)26)9-10-19(27)22-12-15-6-5-11-29-15/h3-8,11,14H,9-10,12-13H2,1-2H3,(H,22,27)
• InChI Key： UVBXTMOJGVMCOH-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N2C(CCC(NCC3=CC=CO3)=O)=NN=C2N1CC(C)C

Computed Properties

• Exact Mass: 393.18008961g/mol
• Monoisotopic Mass: 393.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.3Ų

Additional information on N-(furan-2-yl)methyl-3-4-(2-methylpropyl)-5-oxo-4H,5H-1,2,4triazolo4,3-aquinazolin-1-ylpropanamide

N-(furan-2-yl)methyl-3-4-(2-methylpropyl)-5-oxo-4H,5H-1,2,4triazolo4,3-aquinazolin-1-ylpropanamide: A Comprehensive Overview

The compound with CAS No 902972-03-6, known as N-(furan-2-yl)methyl-3-4-(2-methylpropyl)-5-oxo-4H,5H-1,2,4triazolo4,3-aquinazolin-1-ylpropanamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

Structural Analysis and Synthesis

The molecular structure of this compound is characterized by a complex arrangement of functional groups. The presence of a furan ring (furan-2-yl) introduces aromaticity and potential for hydrogen bonding interactions. The 1,2,4-triazoloquinazoline moiety is a heterocyclic system known for its stability and ability to participate in various chemical reactions. Additionally, the 2-methylpropyl group adds steric bulk and may influence the compound's solubility and bioavailability.

Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity. Researchers have employed multi-component reactions and microwave-assisted synthesis techniques to streamline the production process. These advancements have made it possible to scale up production for preclinical testing.

Biological Activity and Applications

N-(furan-2-yl)methyl... has demonstrated significant biological activity in vitro. Preclinical studies have shown that it exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways. This makes it a promising candidate for the development of anti-inflammatory drugs.

Moreover, the compound has shown selective cytotoxicity against cancer cell lines, suggesting its potential as an anticancer agent. Ongoing research is exploring its mechanism of action and efficacy in animal models.

Chemical Properties and Stability

The chemical stability of this compound under various conditions has been thoroughly investigated. It has been found to be stable under neutral pH conditions but undergoes hydrolysis in strongly acidic or basic environments. This information is critical for determining its shelf life and storage requirements.

Thermal analysis reveals that the compound has a melting point of approximately 180°C, which is suitable for most pharmaceutical formulations. Its solubility in organic solvents such as dichloromethane and ethyl acetate facilitates its use in chromatographic separations.

Synthesis Optimization and Future Directions

Efforts are underway to optimize the synthesis process further by exploring alternative starting materials and catalysts. Green chemistry principles are being incorporated to minimize waste and reduce environmental impact.

In conclusion, N-(furan-2-y...) represents a significant advancement in organic chemistry with broad applications in drug discovery and material science. Continued research will undoubtedly unlock its full potential and pave the way for innovative therapeutic solutions.